Cas no 923244-66-0 (4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide)

4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide structure
923244-66-0 structure
Product Name:4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide
CAS No:923244-66-0
MF:C22H19N3O5S2
MW:469.533362627029
CID:6195234
PubChem ID:18593155
Update Time:2025-07-15

4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

    • 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide
    • 4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(thiazol-2-yl)butanamide
    • 923244-66-0
    • 4-[(9,10-dioxoanthracen-2-yl)sulfonyl-methylamino]-N-(1,3-thiazol-2-yl)butanamide
    • AKOS024481182
    • F3247-0141
    • Inchi: 1S/C22H19N3O5S2/c1-25(11-4-7-19(26)24-22-23-10-12-31-22)32(29,30)14-8-9-17-18(13-14)21(28)16-6-3-2-5-15(16)20(17)27/h2-3,5-6,8-10,12-13H,4,7,11H2,1H3,(H,23,24,26)
    • InChI Key: HIEUDWLNEZDZAW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O)(N(C)CCCC(NC1=NC=CS1)=O)(=O)=O

Computed Properties

  • Exact Mass: 469.07661306g/mol
  • Monoisotopic Mass: 469.07661306g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 843
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 150Ų

4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3247-0141-2μmol
4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide
923244-66-0 90%+
2μl
$57.0 2023-04-26
Life Chemicals
F3247-0141-5μmol
4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide
923244-66-0 90%+
5μl
$63.0 2023-04-26
Life Chemicals
F3247-0141-10μmol
4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide
923244-66-0 90%+
10μl
$69.0 2023-04-26
Life Chemicals
F3247-0141-20μmol
4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide
923244-66-0 90%+
20μl
$79.0 2023-04-26
Life Chemicals
F3247-0141-1mg
4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide
923244-66-0 90%+
1mg
$54.0 2023-04-26
Life Chemicals
F3247-0141-2mg
4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide
923244-66-0 90%+
2mg
$59.0 2023-04-26
Life Chemicals
F3247-0141-3mg
4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide
923244-66-0 90%+
3mg
$63.0 2023-04-26
Life Chemicals
F3247-0141-4mg
4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide
923244-66-0 90%+
4mg
$66.0 2023-04-26
Life Chemicals
F3247-0141-5mg
4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide
923244-66-0 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3247-0141-10mg
4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide
923244-66-0 90%+
10mg
$79.0 2023-04-26

Additional information on 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide

Introduction to 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide (CAS No. 923244-66-0)

4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide (CAS No. 923244-66-0) is a complex organic compound with a unique structure and potential applications in various fields of chemistry and biology. This compound belongs to the class of anthraquinone derivatives and features a thiazole moiety, making it a subject of interest in both academic research and pharmaceutical development.

The molecular formula of 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide is C23H18N4O5S, and its molecular weight is approximately 478.47 g/mol. The compound's structure includes an anthraquinone core, which is known for its diverse biological activities, including anti-inflammatory, antioxidant, and antitumor properties. The presence of the thiazole ring further enhances its biological potential by providing additional functional groups that can interact with biological targets.

In recent years, anthraquinone derivatives have gained significant attention due to their wide range of biological activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the antitumor properties of anthraquinone derivatives, particularly those containing sulfonamide and thiazole moieties. The researchers found that these compounds exhibited potent cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells.

The sulfonamide group in 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide plays a crucial role in its biological activity. Sulfonamides are well-known for their ability to inhibit bacterial dihydropteroate synthase (DHPS), an enzyme essential for folate synthesis in bacteria. This property makes sulfonamides effective antibacterial agents. However, recent studies have also shown that sulfonamides can modulate other biological processes, such as inflammation and oxidative stress.

The thiazole ring in the compound adds another layer of complexity and potential biological activity. Thiazoles are heterocyclic compounds that are widely used in pharmaceuticals due to their diverse pharmacological properties. They are known to exhibit antimicrobial, antifungal, and anticancer activities. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 reported that thiazole-containing compounds showed significant antiproliferative effects on human prostate cancer cells (PC-3) by inducing apoptosis and cell cycle arrest.

The combination of the anthraquinone core with the sulfonamide and thiazole moieties in 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide suggests that this compound may have a broad spectrum of biological activities. Its potential applications include but are not limited to anticancer therapy, anti-inflammatory treatment, and antibacterial agents.

In terms of synthesis, the preparation of 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide involves multiple steps and requires careful control of reaction conditions to ensure high yield and purity. A typical synthetic route involves the reaction of 9,10-anthraquinone with methylamine to form the N-methyl derivative, followed by sulfonation to introduce the sulfonamide group. The final step involves coupling with 2-aminothiazole to form the desired product.

The physical properties of 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide, such as solubility and stability, are important considerations for its use in various applications. The compound is generally insoluble in water but can be dissolved in organic solvents like dimethyl sulfoxide (DMSO). Its stability under different conditions (e.g., temperature, pH) should be carefully evaluated to ensure its effectiveness in formulations.

In conclusion, 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-(1,3-thiazol-2-yl)butanamide (CAS No. 923244-66-0) is a promising compound with a unique structure that combines the beneficial properties of anthraquinone derivatives with those of sulfonamides and thiazoles. Its potential applications in pharmaceuticals and other fields make it an exciting area of research for scientists and developers alike.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.